2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N,N-dipropylacetamide
Description
2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N,N-dipropylacetamide, commonly known as DPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPA is a derivative of indole, a naturally occurring compound found in many plants and animals. In recent years, DPA has gained attention for its potential use in the study of various biological processes, including cancer and neurodegenerative diseases.
Scientific Research Applications
Proteomics Research
In the field of proteomics , this compound is utilized as a biochemical tool for the study of protein expression and function. It can be used to modify proteins or peptides to study their structure-activity relationships . The compound’s ability to interact with indole rings present in tryptophan residues of proteins makes it particularly valuable for probing protein dynamics.
Neuropharmacology
The indole moiety of the compound is structurally similar to serotonin, which suggests potential applications in neuropharmacology . Researchers can use it to synthesize analogs that may act on serotonin receptors, contributing to the development of new treatments for neurological disorders .
Material Science
In material science , the compound’s unique structure could be incorporated into novel polymeric materials to impart specific optical or electronic properties. Its indole core can contribute to the thermal stability and rigidity of materials, which is beneficial for creating advanced composites .
Medicinal Chemistry
“2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N,N-dipropylacetamide” serves as a precursor in the synthesis of various medicinal compounds . Its indole ring system is a common scaffold in pharmaceuticals, and modifications to this core can lead to new drugs with antiviral, antibacterial, or anticancer activities .
Agricultural Chemistry
This compound has been studied for its growth-regulating activity in plants. It can be used to synthesize derivatives that act as growth regulators, potentially improving crop yields and stress resistance in agriculture .
Analytical Chemistry
In analytical chemistry , the compound can be used as a reagent or a standard in chromatographic methods to quantify or identify other substances with similar structural features. Its distinct spectral properties make it suitable for use in spectroscopy-based analytical techniques .
properties
IUPAC Name |
2-(1,2-dimethylindol-3-yl)-2-oxo-N,N-dipropylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O2/c1-5-11-20(12-6-2)18(22)17(21)16-13(3)19(4)15-10-8-7-9-14(15)16/h7-10H,5-6,11-12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASFCIPRPLKYRJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)C(=O)C1=C(N(C2=CC=CC=C21)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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